Cas no 88469-80-1 (5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-, ethyl ester)

5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-, ethyl ester structure
88469-80-1 structure
Product Name:5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-, ethyl ester
CAS No:88469-80-1
MF:C15H15NO4S
MW:305.34890294075
CID:631521
PubChem ID:13114380
Update Time:2025-04-19

5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-, ethyl ester
    • ethyl 4-(acetyloxymethyl)-2-phenyl-1,3-thiazole-5-carboxylate
    • 88469-80-1
    • Ethyl 4-[(acetyloxy)methyl]-2-phenyl-1,3-thiazole-5-carboxylate
    • DTXSID40519000
    • Inchi: 1S/C15H15NO4S/c1-3-19-15(18)13-12(9-20-10(2)17)16-14(21-13)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
    • InChI Key: JHUSCIIWUXZAOW-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2)=NC(COC(C)=O)=C1C(=O)OCC

Computed Properties

  • Exact Mass: 305.07217913g/mol
  • Monoisotopic Mass: 305.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 93.7Ų

5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-, ethyl ester Related Literature

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd